Cas no 106-62-7 (2-(2-Hydroxypropoxy)-1-propanol)

• Product Name: 2-(2-Hydroxypropoxy)-1-propanol
• CAS No: 106-62-7
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 35394
• PubChem ID: 32881
• Update Time: 2025-04-18

2-(2-Hydroxypropoxy)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxypropoxy)-1-propanol
• 2-(2-Hydroxypropoxy)-1-propanol;2-(2-hydroxypropoxy)propanol;Dipropylene glycol
• 2-(2-hydroxypropoxy)propanol
• 2-Methyl-3-oxahexane-1,5-diol
• 2-(2-Hydroxypropoxy)-propan-1-ol
• 1-PROPANOL,2-(2-HYDROXYPROPOXY)-
• 2-(2-Hydroxypropyloxy)-1-propanol
• PPG?
• AKOS015899603
• Niax ppg 425
• Q26863457
• Lineartop E
• Napter E 8075
• DTXSID30861722
• Niax ppg 3025
• F71159
• Poly[oxy(methyl-1,2-ethanediyl)], a-hydro-w-hydroxy-
• Jeffox PPG 400
• 106-62-7
• EINECS 203-416-2
• Niax ppg
• CHEBI:179442
• Laprol 702
• BS-23535
• Desmophen 360C
• WNY0H4G53Q
• 25322-69-4
• Laprol 2002
• SCHEMBL15111
• FT-0696553
• Niax ppg 1025
• NS00008462
• Voranol P 1010
• CHEBI:53262
• 2-(2-hydroxypropoxy)propan-1-ol
• Emkapyl
• 1-Propanol, 2-(2-hydroxypropoxy)-
• UNII-WNY0H4G53Q
• Dipropylene glycol(mixture of isomers)
• DTXCID20810608
• 203-416-2
• PPG-3

• Inchi： 1S/C6H14O3/c1-5(8)4-9-6(2)3-7/h5-8H,3-4H2,1-2H3
• InChI Key： DUFKCOQISQKSAV-UHFFFAOYSA-N
• SMILES： O(CC(C)O)C(C)CO

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 134.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.034g/cm3
• Melting Point: -31℃
• Boiling Point: 234.2ºC at 760mmHg
• Flash Point: 95.5ºC
• Refractive Index: 1.4495-1.4515
• PSA: 40.46
• LogP: -0.23540